Cas no 1233954-85-2 ((1r,4r)-4-[(2-nitrophenyl)amino]cyclohexan-1-ol)

(1r,4r)-4-[(2-nitrophenyl)amino]cyclohexan-1-ol structure
1233954-85-2 structure
Product Name:(1r,4r)-4-[(2-nitrophenyl)amino]cyclohexan-1-ol
CAS No:1233954-85-2
MF:C12H16N2O3
MW:236.267043113708
CID:1004266
PubChem ID:43078512
Update Time:2025-04-20

(1r,4r)-4-[(2-nitrophenyl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1r,4r)-4-((2-nitrophenyl)aMino)cyclohexanol
    • 4-(2-nitroanilino)cyclohexan-1-ol
    • (1r,4r)-4-[(2-nitrophenyl)amino]cyclohexan-1-ol
    • F1911-3601
    • AKOS008567476
    • SCHEMBL22725450
    • (1R, 4R)-4-(2-Nitrophenylamino)cyclohexanol
    • SCHEMBL22725465
    • (1R,4R)-4-(2-nitrophenylamino)cyclohexanol
    • KS-5426
    • SB49361
    • DTXSID10655383
    • 1233954-85-2
    • AKOS015920465
    • Cyclohexanol, 4-[(2-nitrophenyl)amino]-, trans-
    • MDL: MFCD14697975
    • Inchi: 1S/C12H16N2O3/c15-10-7-5-9(6-8-10)13-11-3-1-2-4-12(11)14(16)17/h1-4,9-10,13,15H,5-8H2
    • InChI Key: GQGDKTBKAXHVCD-UHFFFAOYSA-N
    • SMILES: OC1CCC(CC1)NC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 236.11600
  • Monoisotopic Mass: 236.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 78.1Ų

Experimental Properties

  • Density: 1.310±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.28 g/l) (25 º C),
  • PSA: 78.08000
  • LogP: 2.90640

(1r,4r)-4-[(2-nitrophenyl)amino]cyclohexan-1-ol Pricemore >>

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